Cas no 1902584-48-8 (Ethanesulfonamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)-)
Ethanesulfonamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanesulfonamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)-
-
- Inchi: 1S/C8H20N2O2S/c1-5-13(11,12)10(8(2)3)7-6-9-4/h8-9H,5-7H2,1-4H3
- InChI Key: VJGPLKVCKKFJLG-UHFFFAOYSA-N
- SMILES: C(S(N(CCNC)C(C)C)(=O)=O)C
Ethanesulfonamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-692308-0.05g |
N-[2-(methylamino)ethyl]-N-(propan-2-yl)ethane-1-sulfonamide |
1902584-48-8 | 0.05g |
$972.0 | 2023-03-10 | ||
| Enamine | EN300-692308-0.1g |
N-[2-(methylamino)ethyl]-N-(propan-2-yl)ethane-1-sulfonamide |
1902584-48-8 | 0.1g |
$1019.0 | 2023-03-10 | ||
| Enamine | EN300-692308-0.25g |
N-[2-(methylamino)ethyl]-N-(propan-2-yl)ethane-1-sulfonamide |
1902584-48-8 | 0.25g |
$1065.0 | 2023-03-10 | ||
| Enamine | EN300-692308-0.5g |
N-[2-(methylamino)ethyl]-N-(propan-2-yl)ethane-1-sulfonamide |
1902584-48-8 | 0.5g |
$1111.0 | 2023-03-10 | ||
| Enamine | EN300-692308-1.0g |
N-[2-(methylamino)ethyl]-N-(propan-2-yl)ethane-1-sulfonamide |
1902584-48-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-692308-2.5g |
N-[2-(methylamino)ethyl]-N-(propan-2-yl)ethane-1-sulfonamide |
1902584-48-8 | 2.5g |
$2268.0 | 2023-03-10 | ||
| Enamine | EN300-692308-5.0g |
N-[2-(methylamino)ethyl]-N-(propan-2-yl)ethane-1-sulfonamide |
1902584-48-8 | 5.0g |
$3355.0 | 2023-03-10 | ||
| Enamine | EN300-692308-10.0g |
N-[2-(methylamino)ethyl]-N-(propan-2-yl)ethane-1-sulfonamide |
1902584-48-8 | 10.0g |
$4974.0 | 2023-03-10 |
Ethanesulfonamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)- Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on Ethanesulfonamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)-
Ethanesulfonamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl): A Comprehensive Overview in Modern Chemical Biology
Ethanesulfonamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl), is a heterocyclic sulfonamide derivative that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1902584-48-8, represents a fascinating class of molecules that have been extensively explored for their potential applications in drug discovery and therapeutic development. The presence of both methylamino and tert-butylamino side chains introduces a high degree of structural complexity, which can be leveraged to modulate biological activity and improve pharmacokinetic profiles.
The sulfonamide functional group is a well-known pharmacophore in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. In the case of Ethanesulfonamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl), the N-substituents play a crucial role in determining its biological efficacy. The methylamino side chain enhances solubility and binding affinity, while the tert-butylamino group contributes to steric hindrance, which can be beneficial in reducing off-target effects. These features make it an attractive candidate for further investigation in the development of novel therapeutic agents.
Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have provided valuable insights into the potential of this compound. Molecular modeling techniques have been employed to predict binding interactions with various biological targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. These studies suggest that Ethanesulfonamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl), may exhibit potent activity against a range of diseases, particularly those related to inflammation and immune modulation.
In addition to its pharmacological potential, this compound has also been explored for its biochemical properties. Research indicates that it can interact with proteins involved in cell signaling pathways, potentially leading to novel therapeutic strategies. For instance, studies have shown that sulfonamide derivatives can modulate the activity of kinases and phosphatases, which are key regulators of cellular processes. The specific arrangement of substituents in Ethanesulfonamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl), may enable it to selectively target these enzymes, thereby minimizing side effects associated with non-specific binding.
The synthesis of Ethanesulfonamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl), involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been developed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as nucleophilic substitution reactions and protecting group strategies have been employed to construct the complex framework of this molecule efficiently. These synthetic approaches not only highlight the versatility of modern organic chemistry but also underscore the importance of precision in drug development.
One of the most compelling aspects of Ethanesulfonamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl), is its potential as a lead compound for drug discovery. By leveraging structure-based design principles, researchers can modify its core structure to enhance potency and selectivity. For example, introducing additional functional groups or altering the length of side chains can fine-tune biological activity without compromising solubility or stability. Such modifications are critical for developing molecules that meet stringent pharmaceutical standards.
The compound's potential extends beyond traditional therapeutic applications. Emerging research suggests that it may also have utility in agricultural biotechnology, where sulfonamide derivatives are known for their antimicrobial properties. By incorporating Ethanesulfonamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl), into crop protection agents, scientists aim to develop more effective strategies for managing plant pathogens without harming beneficial microorganisms. This interdisciplinary approach highlights the broad impact of chemical biology on various sectors.
As our understanding of biological systems continues to evolve, so does our ability to design molecules with specific functionalities. Ethanesulfonamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl), exemplifies how structural complexity can be harnessed to create compounds with tailored properties. By integrating insights from multiple disciplines—such as organic chemistry, biochemistry, and computational biology—researchers are paving the way for innovative solutions to complex biological challenges.
In conclusion, Ethanesulfonamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl), is a multifaceted compound with significant potential in pharmaceutical and agricultural applications. Its unique structural features and bioactivity make it a valuable tool for drug discovery and biomolecular research. As ongoing studies continue to uncover new applications for this molecule, it is likely to remain at the forefront of chemical biology research for years to come.
1902584-48-8 (Ethanesulfonamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)